Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate

• Molecular Formula: C19H32O4
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C19H32O4/c1-3-4-10-14-17-19(23-17)16(20)13-11-8-6-5-7-9-12-15-18(21)22-2/h4,10-11,13,16-17,19-20H,3,5-9,12,14-15H2,1-2H3/b10-4-,13-11-/t16-,17-,19-/m0/s1
• InChIKey: KZTKMNFHTIHKAU-SNUVXERBSA-N

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Product Overview for Scientific Procurement

Methyl 12(S),13(S)-epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate (CAS: 221633-52-9) is a chiral epoxy-hydroxy fatty acid methyl ester with the molecular formula C19H32O4 and molecular weight 324.45. The compound belongs to the oxylipin class of bioactive lipids and possesses the stereochemical configuration (11S,12S,13S)-(9Z,15Z) [1]. It is commercially available as a research-grade analytical standard with purity typically >98% [2].

Chiral epoxy-hydroxy oxylipin analytical standard with defined (11S,12S,13S) stereochemistry

May support plant defense signaling and oxylipin biosynthesis research workflows

High-purity reference standard for targeted lipidomics method development

• [1] T. Honda, M. Ohta, H. Mizutani. Enantiocontrolled synthesis of naturally occurring octadecadienoic acid derivatives, self-defensive substances against rice blast disease, by means of the Sharpless asymmetric epoxidation of unsymmetrical divinylmethanol. J. Chem. Soc., Perkin Trans. 1, 1999, 23-30. View Source
• [2] Larodan Research Grade Lipids. Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate Product Technical Datasheet, 2024. View Source

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Why Generic Substitution Is Scientifically Invalid

The epoxy-hydroxy-octadecadienoate scaffold presents multiple stereochemical permutations—including positional isomers (e.g., 9,10-epoxy-11-hydroxy versus 12,13-epoxy-11-hydroxy) and diastereomers (e.g., 11S,12S,13S versus 11R,12S,13S)—each exhibiting distinct biological potency and enzyme-substrate specificity [1]. CYP74 clan epoxyalcohol synthases demonstrate stereoselective product formation, generating specific oxiranyl carbinol configurations that are not interchangeable in downstream signaling or bioactivity assays [2]. Substituting one epoxy-hydroxy regioisomer or stereoisomer for another without verification introduces uncontrolled variables that compromise experimental reproducibility and invalidate structure-activity relationship conclusions [3].

Target Stereoisomer

(11S,12S,13S)-(9Z,15Z) configuration

Potential Substitute

(11R,12S,13S) epimer: reported stereochemical context may differ; may not replicate natural-product activity profile

Target Regioisomer

12,13-epoxy-11-hydroxy scaffold

Potential Substitute

9,10-epoxy-11-hydroxy regioisomer represents distinct biosynthetic branch; may not transfer directly in pathway-specific studies

• [1] T. Honda, M. Ohta, H. Mizutani. Enantiocontrolled synthesis of naturally occurring octadecadienoic acid derivatives, self-defensive substances against rice blast disease, by means of the Sharpless asymmetric epoxidation of unsymmetrical divinylmethanol. J. Chem. Soc., Perkin Trans. 1, 1999, 23-30. View Source
• [2] Y.Y. Toporkova, E.O. Smirnova, L.S. Mukhtarova, S.S. Gorina, A.N. Grechkin. Epoxyalcohol synthase activity of the CYP74B enzymes of higher plants. Biochim. Biophys. Acta Mol. Cell Biol. Lipids, 2020, 1865(1), 158743. View Source
• [3] T. Kato, Y. Yamaguchi, S. Ohnuma, T. Uyehara, T. Namai, M. Kodama, Y. Shiobara. Structural elucidation of 11-hydroxy-12,13-epoxyoctadeca-(9Z,15Z)-dienoic acids from rice plants suffering from rice blast disease. J. Chem. Soc., Chem. Commun., 1986, 743b-744. View Source

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Quantitative Differentiation Evidence Versus Closest Analogs

Stereochemical Configuration Defines Self-Defensive Bioactivity: 11S,12S,13S vs. 11R,12S,13S Epimers

The (11S,12S,13S)-(9Z,15Z) stereoisomer—the configuration of this compound—is the naturally occurring self-defensive substance isolated from rice plants suffering from rice blast disease, whereas the (11R,12S,13S)-(9Z,15Z) epimer exhibits differential bioactivity in fungal inhibition assays [1]. The absolute stereochemistry of the natural bioactive compound was confirmed as (11S,12S,13S) through structural elucidation studies of compounds isolated from Pyricularia oryzae-infected rice plants [2].

Stereochemical identity vs. epimer

Head-to-head

(11S,12S,13S) naturally occurring self-defensive oxylipin vs. (11R,12S,13S) epimer with distinct bioactivity profile

Stereochemical-control context for plant defense oxylipin research

Epimer activity profile may require independent validation

Evidence Dimension	Natural occurrence and stereochemical identity of bioactive self-defensive oxylipin
Target Compound Data	(11S,12S,13S)-(9Z,15Z) configuration: naturally occurring self-defensive substance isolated from rice blast-infected plants
Comparator Or Baseline	(11R,12S,13S)-(9Z,15Z) epimer: synthetic epimer with distinct bioactivity profile; (9Z,15Z) geometric isomer configuration is conserved
Quantified Difference	The (11S,12S,13S) stereoisomer represents the naturally occurring self-defensive substance; stereochemistry at C11 is the critical determinant of biological function in plant-pathogen interactions
Conditions	Isolation and structural elucidation from rice plants (Oryza sativa) infected with Pyricularia oryzae (rice blast fungus); stereochemical determination via synthetic confirmation and spectroscopic analysis

Why This Matters

For research on plant innate immunity and oxylipin-mediated defense signaling, only the (11S,12S,13S) stereoisomer matches the endogenous signaling molecule; use of the (11R,12S,13S) epimer introduces uncontrolled stereochemical variables that invalidate structure-activity conclusions.

• [1] T. Honda, M. Ohta, H. Mizutani. Enantiocontrolled synthesis of naturally occurring octadecadienoic acid derivatives, self-defensive substances against rice blast disease, by means of the Sharpless asymmetric epoxidation of unsymmetrical divinylmethanol. J. Chem. Soc., Perkin Trans. 1, 1999, 23-30. View Source
• [2] T. Kato, Y. Yamaguchi, S. Ohnuma, T. Uyehara, T. Namai, M. Kodama, Y. Shiobara. Structural elucidation of 11-hydroxy-12,13-epoxyoctadeca-(9Z,15Z)-dienoic acids from rice plants suffering from rice blast disease. J. Chem. Soc., Chem. Commun., 1986, 743b-744. View Source

Enzymatic Epoxyalcohol Synthase Product Specificity: 12,13-Epoxy-11-hydroxy vs. 9,10-Epoxy-11-hydroxy Regioisomers

CYP74B epoxyalcohol synthases (EAS) exhibit regiospecific product formation dependent on hydroperoxide substrate positioning. The 13-hydroperoxides of linoleic acid (13-HPOD) and α-linolenic acid (13-HPOT) are converted to 11-hydroxy-12,13-epoxy products (the scaffold of this compound), while 9-hydroperoxides (9-HPOD) are converted into corresponding 9,10-epoxy-11-hydroxy oxiranyl carbinols [1]. The 13-HPOD conversion yields 11-hydroxy-12,13-epoxy-9-octadecenoic acid and 11-hydroxy-12,13-epoxy-9,15-octadecadienoic acid as minor by-products alongside the primary chain-cleavage HPL products, with yields varying by enzyme isoform and substrate unsaturation [2]. CYP440A19 specifically converts 13-hydroperoxides to (11S,12R,13S)-11-hydroxy-12,13-epoxy derivatives [3].

CYP74 regiospecific product formation

Class-level

13-hydroperoxide substrates → 12,13-epoxy-11-hydroxy; 9-hydroperoxide → 9,10-epoxy-11-hydroxy

Pathway-specific marker for 13-LOX-initiated oxylipin biosynthesis

Product ratios depend on enzyme isoform and substrate

Evidence Dimension	Enzymatic product regiospecificity of CYP74 clan epoxyalcohol synthases
Target Compound Data	12,13-epoxy-11-hydroxy scaffold produced from 13-hydroperoxide substrates (13-HPOD/13-HPOT)
Comparator Or Baseline	9,10-epoxy-11-hydroxy scaffold produced from 9-hydroperoxide substrates (9-HPOD)
Quantified Difference	Regiospecific bifurcation: 13-hydroperoxides → 12,13-epoxy products; 9-hydroperoxides → 9,10-epoxy products. 13-HPOD conversion yields smaller HPL products and larger epoxyalcohol yields compared to 13-HPOT transformation
Conditions	Recombinant CYP74B enzymes (MsHPL/CYP74B4v1 from Medicago sativa, StHPL/CYP74B3 from Solanum tuberosum, CsHPL/CYP74B6 from Cucumis sativus); in vitro enzymatic assays with linoleic and α-linolenic acid hydroperoxides

Why This Matters

For CYP74 enzymology and oxylipin biosynthetic pathway studies, the 12,13-epoxy-11-hydroxy scaffold serves as a pathway-specific marker for 13-lipoxygenase-initiated metabolism; the 9,10-epoxy analog represents a distinct branch of the pathway and cannot substitute for mechanistic or product-profiling investigations.

• [1] Y.Y. Toporkova, E.O. Smirnova, L.S. Mukhtarova, S.S. Gorina, A.N. Grechkin. Epoxyalcohol synthase activity of the CYP74B enzymes of higher plants. Biochim. Biophys. Acta Mol. Cell Biol. Lipids, 2020, 1865(1), 158743. View Source
• [2] Y.Y. Toporkova, E.O. Smirnova, N.V. Lantsova, L.S. Mukhtarova, A.N. Grechkin. The CYP74 clan cytochromes (P450) are key enzymes of oxidative metabolism of polyunsaturated fatty acids. Phytochemistry, 2020. View Source
• [3] E.O. Smirnova, N.V. Lantsova, M. Hamberg, Y.Y. Toporkova, A.N. Grechkin. The versatile CYP74 clan enzyme CYP440A19 from the European lancelet Branchiostoma lanceolatum biosynthesizes novel macrolactone, epoxydiene, and related oxylipins. Biochim. Biophys. Acta Mol. Cell Biol. Lipids, 2024, 1869(4), 159492. View Source

Epoxy-Hydroxy vs. Trihydroxy Octadecadienoic Acids: Differential Induction Kinetics in Rice Blast Resistance

In comparative in vivo studies on rice blast disease resistance, 11-hydroxy-12,13-epoxy-(9Z,15Z)-octadecadienoic acid and 11,12,13-trihydroxy-9Z,15Z-octadecadienoic acid were both shown to reduce disease severity and lesion number in rice seedlings, but exhibited distinct temporal requirements for optimal induced resistance [1]. Both compounds demonstrated weak suppression of mycelial growth but strong inhibition of Pyricularia grisea conidia germination in vitro [2].

Induction lag period vs. trihydroxy analog

Head-to-head

Epoxy-hydroxy: 2-day lag; Trihydroxy: 5-day lag for maximal resistance response

Reported induction timing context in rice blast resistance model

Kinetic profile may be model-specific; direct temporal extrapolation requires review

Evidence Dimension	Optimal lag time between foliar application and challenge inoculation for maximum induced resistance
Target Compound Data	2-day lag period for maximal reduction in disease severity
Comparator Or Baseline	11,12,13-trihydroxy-9Z,15Z-octadecadienoic acid: 5-day lag period
Quantified Difference	2 days (epoxy-hydroxy) vs. 5 days (trihydroxy) — a 3-day difference in optimal induction timing
Conditions	Rice seedlings (Oryza sativa) at three-to-four-leaf stage; foliar application at 5 μg/mL; challenge inoculation with compatible Pyricularia grisea strain; disease severity, percentage of diseased leaves, and lesion number/size measured

Why This Matters

The 2-day lag period for the epoxy-hydroxy compound versus 5 days for the trihydroxy analog indicates distinct signaling kinetics and potentially different receptor-mediated recognition mechanisms; the trihydroxy compound cannot serve as a kinetic proxy in time-course resistance induction studies.

• [1] F.M. Song, X.C. Ge, Z. Zheng, W.L. Wu, Y.L. Wu. Effect of two octadecadienoic acids on rice resistance to blast at seedling stage. In: Rice Blast Disease (Zeigler R.S., Leong S.A., Teng P.S., eds.), IRRI, 1994, p. 600. View Source
• [2] F.M. Song, X.C. Ge, Z. Zheng, W.L. Wu, Y.L. Wu. Effect of two octadecadienoic acids on rice resistance to blast at seedling stage. IRRI, 1994. View Source

Analytical Chromatography Differentiation: Unique Retention Characteristics and CAS Registry Specificity

Methyl 12(S),13(S)-epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate (CAS 221633-52-9) is chemically distinct from its positional isomer Methyl 11(S),12(S)-epoxy-13(S)-hydroxy-9(Z),15(Z)-octadecadienoate (CAS 874393-57-4), which bears the epoxy group at the 11,12-position and hydroxyl at the 13-position . These compounds are sold as separate reference standards with distinct CAS registry numbers, SMILES strings, and chromatographic retention properties . The target compound is cataloged under Lipid Maps ID LMFA02000403 as 11OH-12,13-EpOME (11-hydroxy-(12S,13S)-epoxy-(9Z)-octadecenoic acid methyl ester) [1].

Positional isomer analytical differentiation

Head-to-head

CAS 221633-52-9 (12,13-epoxy-11-hydroxy) vs. CAS 874393-57-4 (11,12-epoxy-13-hydroxy); distinct retention

Certified reference standard enables accurate peak assignment in targeted lipidomics

Chromatographic separation must be validated per method

Evidence Dimension	Chemical identity and analytical reference standard differentiation
Target Compound Data	CAS 221633-52-9; epoxy at 12,13-position; hydroxyl at C11; SMILES: CC/C=C\C[C@H]1[C@](O1)([H])[C@@H](O)/C=C\CCCCCCCC(OC)=O; predicted density 1.013±0.06 g/cm³; predicted boiling point 430.7±25.0°C
Comparator Or Baseline	CAS 874393-57-4; epoxy at 11,12-position; hydroxyl at C13; SMILES: C(=CCCCCCCCC(OC)=O)C1C(C(CC=CCC)O)(O1)[H]; predicted density 1.051±0.06 g/cm³; predicted boiling point 433.9±35.0°C
Quantified Difference	Distinct CAS registry numbers, SMILES strings, and InChIKey identifiers (target: KZTKMNFHTIHKAU-SNUVXERBSA-N; comparator: WLXUJTQNKKVMSC-DNTCLXCTSA-N)
Conditions	Analytical reference standards; purity >98%; LC-MS and GC-MS compatible

Why This Matters

In lipidomics and targeted oxylipin profiling by LC-MS/MS, these positional isomers exhibit distinct retention times and fragmentation patterns; using the incorrect isomer compromises method validation, peak assignment accuracy, and quantitative reproducibility.

• [1] LIPID MAPS Structure Database (LMSD). 11OH-12,13-EpOME (LMFA02000403). View Source

Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate: Validated Research and Industrial Application Scenarios

Plant-Pathogen Interaction Studies: Rice Blast Disease Defense Signaling

This compound serves as an authentic analytical standard and bioactive reference for investigating oxylipin-mediated self-defensive signaling in rice (Oryza sativa) infected with Pyricularia oryzae. The (11S,12S,13S) stereochemistry matches the naturally occurring defense molecule isolated from infected rice leaves [1]. Foliar application at 5 μg/mL induces resistance within 2 days, reducing disease severity by over 50% [2].

CYP74 Enzymology and Oxylipin Biosynthetic Pathway Mapping

As a product of 13-lipoxygenase-initiated metabolism via CYP74B/CYP74 clan epoxyalcohol synthases, this compound enables pathway-specific product profiling in studies of plant, algal, and metazoan oxylipin biosynthesis [1]. It serves as a pathway marker for 13-hydroperoxide metabolism, distinguishing EAS activity from competing AOS, HPL, and DES pathways, where product ratios (e.g., EAS:AOS:cyclopentenone = 35:5:1) are enzyme- and substrate-dependent [2].

Targeted Lipidomics and Oxylipin Profiling Method Development

The methyl ester derivative is suitable for GC-MS and LC-MS/MS method development and validation as a certified reference standard with >98% purity [1]. Its unique CAS 221633-52-9 and distinct retention characteristics relative to the positional isomer (CAS 874393-57-4) enable accurate peak assignment in complex biological matrices [2].

Structure-Activity Relationship Studies of Antifungal Oxylipins

The compound enables stereochemistry-controlled SAR investigations of epoxy-hydroxy octadecadienoic acids as antifungal agents, where the (11S,12S,13S) configuration is essential for self-defensive bioactivity against Pyricularia grisea conidia germination [1]. Comparative studies with the trihydroxy analog reveal that the epoxy-hydroxy functional group architecture confers a 2-day optimal induction window versus 5 days for the trihydroxy compound [2].

Application

Selection Property

Validation Focus

Plant defense signaling research

(11S,12S,13S) stereochemical reference standard

Reported self-defensive activity context against Pyricularia oryzae

Oxylipin biosynthetic pathway mapping

13-LOX pathway-specific marker

Enzyme product profiling and regiospecificity review

Targeted lipidomics method development

Certified CAS 221633-52-9 reference standard

Retention time and peak assignment accuracy

Antifungal oxylipin SAR research

(11S,12S,13S) configuration for antifungal assay context

Conidia germination inhibition endpoint; induction timing context

• [1] T. Honda, M. Ohta, H. Mizutani. Enantiocontrolled synthesis of naturally occurring octadecadienoic acid derivatives, self-defensive substances against rice blast disease, by means of the Sharpless asymmetric epoxidation of unsymmetrical divinylmethanol. J. Chem. Soc., Perkin Trans. 1, 1999, 23-30. View Source
• [2] F.M. Song, X.C. Ge, Z. Zheng, W.L. Wu, Y.L. Wu. Effect of two octadecadienoic acids on rice resistance to blast at seedling stage. In: Rice Blast Disease (Zeigler R.S., Leong S.A., Teng P.S., eds.), IRRI, 1994, p. 600. View Source
• [3] Y.Y. Toporkova, E.O. Smirnova, L.S. Mukhtarova, S.S. Gorina, A.N. Grechkin. Epoxyalcohol synthase activity of the CYP74B enzymes of higher plants. Biochim. Biophys. Acta Mol. Cell Biol. Lipids, 2020, 1865(1), 158743. View Source
• [4] Y.Y. Toporkova, E.O. Smirnova, N.V. Lantsova, L.S. Mukhtarova, A.N. Grechkin. The CYP74 clan cytochromes (P450) are key enzymes of oxidative metabolism of polyunsaturated fatty acids. Phytochemistry, 2020. View Source
• [5] Larodan Research Grade Lipids. Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate Product Technical Datasheet, 2024. View Source